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Compound of Interest

Compound Name: 3-Aminobenzaldehyde

Cat. No.: B158843 Get Quote

Essential Safety and Handling Guide for 3-
Aminobenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Aminobenzaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Classification
3-Aminobenzaldehyde is a chemical that requires careful handling due to its potential health

and environmental hazards. While some safety data sheets lack complete hazard information,

the available data indicates the following classifications should be considered.

GHS Hazard Statements:

Toxic if swallowed, in contact with skin, or if inhaled (H301+H311+H331).[1]

May cause an allergic skin reaction (H317).[1]

Causes skin and eye irritation.[2][3]

May cause respiratory irritation.[3]
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May cause damage to organs through prolonged or repeated exposure (H373).[1]

Toxic to aquatic life with long-lasting effects (H411).[1][4]

Precautionary Statements:

Wash skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Use only outdoors or in a well-ventilated area.[2]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][5]

Avoid release to the environment.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Hazard Classification Category

Acute Toxicity, Oral Category 3/4

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2

Skin Sensitization Category 1

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2

Hazardous to the Aquatic Environment, Long-

Term
Category 2

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical to mitigate the risks associated with handling 3-
Aminobenzaldehyde. The following equipment should be used at all times.

Protection Type Specific Recommendations Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., Nitrile,

Neoprene). Dispose of

contaminated gloves after use

in accordance with laboratory

and local regulations.[5][6]

To prevent skin contact and

absorption.[5]

Eye/Face Protection

Use tightly fitting safety

goggles or a face shield

(meeting standards like EN

166 or 29 CFR 1910.133).[3]

[7]

Protects against splashes,

dust, and vapors that can

cause serious eye irritation.[8]

Skin and Body

Wear a lab coat or chemical-

resistant protective clothing.

Ensure full coverage to

prevent any skin exposure.[5]

Provides a barrier against

accidental spills and contact.

[8]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate, if

dust or aerosols are

generated, or if exposure limits

are exceeded.[3][5]

To prevent inhalation of toxic

dust or vapors.[3]

Safe Handling and Storage Plan
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Engineering Controls:
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Ventilation: Always handle 3-Aminobenzaldehyde in a well-ventilated area.[9] Use of a

certified chemical fume hood is strongly recommended.[3]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[3][5]

Handling Procedures:

Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary

PPE is available and in good condition.

Dispensing: Avoid creating dust when handling the solid form.[3] Use non-sparking tools to

prevent ignition sources.[9]

Contact Avoidance: Avoid all direct contact with skin and eyes.[9] Do not breathe in dust or

vapors.[5]

Hygiene: Wash hands and any exposed skin thoroughly after handling, even if gloves were

worn.[2] Do not eat, drink, or smoke in the handling area.[4]

Storage Plan:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Some suppliers recommend refrigerated storage (2-8°C).[1]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

Labeling: Ensure containers are clearly labeled with the chemical name and associated

hazards.

Accidental Release and First Aid Measures
Immediate and appropriate responses to spills or exposures are critical.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[2][9]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[2][9]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 2.

For solid spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled container for disposal. Avoid generating dust.[3]

Prevent the spill from entering drains or waterways.[6]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Waste Generation:

All materials contaminated with 3-Aminobenzaldehyde, including used PPE (gloves, etc.),

empty containers, and spill cleanup materials, should be considered hazardous waste.

Disposal Procedure:

Collection: Collect waste in suitable, closed, and clearly labeled containers.[6]

Segregation: Do not mix with other waste streams unless directed by your institution's

environmental health and safety (EHS) office.

Disposal: Dispose of the chemical waste through a licensed and approved waste disposal

company.[4][6] Adhere to all local, state, and federal regulations.

Environmental Precaution: Do not allow the substance to be released into the environment.

[4][6] Collect any spillage, as it is toxic to aquatic life.[4]

Chemical and Physical Properties
The following table summarizes key quantitative data for 3-Aminobenzaldehyde.

Property Value Reference

Molecular Formula C₇H₇NO

Molecular Weight 121.14 g/mol [10]

Appearance Pale yellow to light brown solid [11]

Melting Point 28-30 °C

Boiling Point 270.3 °C at 760 mmHg

Flash Point 117.3 °C

Density 1.171 g/cm³

Handling Workflow Diagram
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The following diagram illustrates the standard operational workflow for safely handling 3-
Aminobenzaldehyde from receipt to disposal.

Step 1: Preparation
- Review SDS

- Don PPE
- Verify Fume Hood Operation

Step 2: Chemical Handling
- Work in Fume Hood
- Dispense Carefully
- Avoid Dust/Aerosols

Step 3: Experimental Use
- Monitor for Spills

- Maintain Containment

Accidental Spill/Exposure
Step 4: Decontamination

- Clean Work Area
- Decontaminate Equipment

Step 5: Waste Segregation
- Collect Solid & Liquid Waste
- Separate Contaminated PPE

Step 6: Disposal
- Label Hazardous Waste
- Store in Satellite Area
- Arrange EHS Pickup

Follow First Aid Protocol
(See Section 4)

Initiate Spill Response
(See Section 4)
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Click to download full resolution via product page

Caption: Workflow for handling 3-Aminobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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